Cas no 1469-94-9 (1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione)

1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione structure
1469-94-9 structure
Product name:1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
CAS No:1469-94-9
MF:C15H12O3
MW:240.25398
CID:83700
PubChem ID:24866145

1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
    • o-Hydroxydibenzoylmethane
    • Benzoyl(2-hydroxybenzoyl)methane
    • 1-(2-HYDROXYPHENYL)-3-PHENYLPROPANE-1,3-DIONE
    • TIMTEC-BB SBB008009
    • 2-Hydroxydibenzoylmethane
    • 2-(3-Oxo-3-phenylpropanoyl)phenol
    • 1-(2-hydroxyphenyl)-3-phenyl-3-propanedione
    • 1-(O-HYDROXYPHENYL)-3-PHENYL-1,3-PROPANEDIONE
    • 1-Phenyl-3-(2-hydroxyphenyl)-1,3-propanedione
    • Benzoyl (2-hydroxybenzoyl)methane
    • CCG-103205
    • A920492
    • 1-(2-hydroxyphenyl)-3-phenyl-propane-1,3-dione
    • TimTec1_005149
    • AKOS001483395
    • Oprea1_711319
    • MFCD00043495
    • HMS1548K01
    • NSC-631975
    • 1,3-Propanedione, 1-(o-hydroxyphenyl)-3-phenyl-
    • DTXSID3061714
    • NSC31881
    • NSC 31881
    • 1469-94-9
    • FT-0659127
    • BRD-K95432622-001-03-8
    • SCHEMBL1548899
    • OABFIJGAEVKMJP-UHFFFAOYSA-N
    • Q27194455
    • 1-(2-Hydroxylphenyl)-3-Phenyl-1,3-Propanedione
    • J-008298
    • NSC-31881
    • AS-67569
    • 1-(2-Hydroxyphenyl)-3-phenyl-1,3-propanedione, 98%
    • C22066
    • CS-0446928
    • SR-01000389612
    • 1,3-Propanedione, 1-(2-hydroxyphenyl)-3-phenyl-
    • BAA46994
    • 1,3-Propanedione,1-(2-hydroxyphenyl)-3-phenyl-
    • 2'-hydroxy-beta-oxodihydrochalcone
    • NSC631975
    • 1, 1-(2-hydroxyphenyl)-3-phenyl-
    • CHEBI:113559
    • SR-01000389612-1
    • STL570253
    • DB-080821
    • MDL: MFCD00043495
    • Inchi: InChI=1S/C15H12O3/c16-13-9-5-4-8-12(13)15(18)10-14(17)11-6-2-1-3-7-11/h1-9,16H,10H2
    • InChI Key: OABFIJGAEVKMJP-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC=C1O)CC(C2=CC=CC=C2)=O

Computed Properties

  • Exact Mass: 240.07900
  • Monoisotopic Mass: 240.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • Tautomer Count: 14
  • XLogP3: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Yellow powder.
  • Density: 1.23
  • Melting Point: 120-122 °C (lit.)
  • Boiling Point: 421°C at 760 mmHg
  • Flash Point: 222.6°C
  • Refractive Index: 1.61
  • PSA: 54.37000
  • LogP: 2.84790
  • Solubility: Insoluble in water.

1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • TSCA:Yes

1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Customs Data

  • HS CODE:2914501900
  • Customs Data:

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H167367-1g
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
1469-94-9 98%
1g
¥252.90 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-RL262-200mg
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
1469-94-9 98%
200mg
¥174.0 2022-07-29
Key Organics Ltd
AS-67569-50mg
1-(2-hydroxyphenyl)-3-phenylpropane-1,3-dione
1469-94-9 >97%
50mg
£102.00 2025-02-09
1PlusChem
1P001EW1-1g
1,3-Propanedione, 1-(2-hydroxyphenyl)-3-phenyl-
1469-94-9
1g
$111.00 2024-06-20
abcr
AB206933-10g
Benzoyl(2-hydroxybenzoyl)methane, 97%; .
1469-94-9 97%
10g
€158.20 2024-04-19
Key Organics Ltd
AS-67569-5MG
1-(2-hydroxyphenyl)-3-phenylpropane-1,3-dione
1469-94-9 >97%
5mg
£46.00 2025-02-09
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
417394-1G
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
1469-94-9 98%
1G
¥243.88 2022-02-24
Alichem
A019121226-100g
1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione
1469-94-9 95%
100g
524.70 USD 2021-06-16
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H29176-10g
Benzoyl(2-hydroxybenzoyl)methane, 98%
1469-94-9 98%
10g
¥2010.00 2022-07-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H167367-10g
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
1469-94-9 98%
10g
¥1411.90 2023-09-02

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1469-94-9)1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
Purity:99%
Quantity:50g
Price ($):299.0